Cas no 1025640-65-6 (2-(2,2-Dimethylpropanoyl)-3-(pyrimidin-2-ylamino)prop-2-enenitrile)

• Product Name: 2-(2,2-Dimethylpropanoyl)-3-(pyrimidin-2-ylamino)prop-2-enenitrile
• CAS No: 1025640-65-6
• MF: C₁₂H₁₄N₄O
• MW: 230.265761852264
• MDL: MFCD03410399
• CID: 5015198
• Update Time: 2026-02-27

2-(2,2-Dimethylpropanoyl)-3-(pyrimidin-2-ylamino)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-DIMETHYLPROPANOYL)-3-(PYRIMIDIN-2-YLAMINO)PROP-2-ENENITRILE
• (2Z)-4,4-dimethyl-3-oxo-2-{[(pyrimidin-2-yl)amino]methylidene}pentanenitrile
• 2-(2,2-Dimethylpropanoyl)-3-(pyrimidin-2-ylamino)prop-2-enenitrile

• MDL： MFCD03410399
• Inchi： 1S/C12H14N4O/c1-12(2,3)10(17)9(7-13)8-16-11-14-5-4-6-15-11/h4-6,8H,1-3H3,(H,14,15,16)/b9-8-
• InChI Key： GGINKVJHGLEZTE-HJWRWDBZSA-N
• SMILES： O=C(/C(/C#N)=C\NC1N=CC=CN=1)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 352
• XLogP3: 2.2
• Topological Polar Surface Area: 78.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 2-(2,2-Dimethylpropanoyl)-3-(pyrimidin-2-ylamino)prop-2-enenitrile

Introduction to 2-(2,2-Dimethylpropanoyl)-3-(pyrimidin-2-ylamino)prop-2-enenitrile (CAS No. 1025640-65-6)

2-(2,2-Dimethylpropanoyl)-3-(pyrimidin-2-ylamino)prop-2-enenitrile, identified by its CAS number 1025640-65-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its structural complexity, which includes a conjugated system of a triple bond and an amide functionality, linked to a pyrimidine moiety. The unique arrangement of these functional groups makes it a versatile intermediate in the development of novel therapeutic agents.

The pyrimidin-2-ylamino substituent in the molecular structure is particularly noteworthy, as pyrimidine derivatives are widely recognized for their biological activity. Pyrimidines are fundamental components of nucleic acids, and their derivatives have been extensively explored for their pharmacological properties. In particular, compounds containing the pyrimidin-2-ylamino group often exhibit inhibitory effects on various enzymes and receptors, making them promising candidates for drug discovery.

The 2-(2,2-dimethylpropanoyl) moiety contributes to the compound's hydrophobicity and influences its interactions with biological targets. This group is commonly found in pharmaceuticals designed to enhance membrane permeability or modulate protein-ligand binding affinities. The presence of both an amide and a nitrile group in the molecule further enhances its reactivity, allowing for diverse chemical modifications that can fine-tune its biological properties.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting post-translational modifications (PTMs) of proteins. PTMs play crucial roles in regulating cellular processes, and their dysregulation is associated with various diseases, including cancer and neurodegenerative disorders. The structural features of 2-(2,2-Dimethylpropanoyl)-3-(pyrimidin-2-ylamino)prop-2-enenitrile make it a potential candidate for inhibiting enzymes that modify proteins through PTMs.

One of the most exciting applications of this compound is in the field of kinase inhibition. Kinases are a family of enzymes that phosphorylate target proteins, thereby regulating numerous cellular processes. Inhibiting aberrant kinase activity has been a major focus in oncology research, and pyrimidine-based inhibitors have shown considerable promise in clinical trials. The pyrimidin-2-ylamino group in 2-(2,2-Dimethylpropanoyl)-3-(pyrimidin-2-ylamino)prop-2-enenitrile can be strategically positioned to interact with the ATP-binding site of kinases, potentially leading to the development of novel anticancer agents.

Furthermore, the compound's nitrile group provides a handle for further chemical modifications, enabling the synthesis of analogs with enhanced pharmacokinetic properties. For instance, nitriles can be hydrolyzed to carboxylic acids or reduced to amides, allowing for the exploration of different pharmacological profiles. This flexibility makes 1025640-65-6 a valuable scaffold for drug discovery efforts aimed at identifying next-generation therapeutics.

The synthesis of 2-(2,2-Dimethylpropanoyl)-3-(pyrimidin-2-ylamino)prop-2-enenitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The conjugated system comprising the triple bond and double bond necessitates precise control over reaction conditions to prevent unwanted side products. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired molecular framework efficiently.

Recent advancements in computational chemistry have also played a pivotal role in understanding the biological activity of this compound. Molecular modeling studies have helped elucidate how the pyrimidin-2-ylamino group interacts with target proteins at an atomic level. These insights have guided medicinal chemists in designing derivatives with improved binding affinities and selectivity. Additionally, virtual screening techniques have been used to identify potential drug candidates from large libraries of compounds, including those derived from 1025640-65-6.

In clinical settings, early-stage trials have demonstrated promising results when pyrimidine-based inhibitors are used to treat various diseases. While 1025640-65-6 itself has not yet entered human trials, preclinical studies suggest that it may exhibit therapeutic potential in conditions such as inflammation and metabolic disorders. The compound's ability to modulate key signaling pathways has sparked interest among researchers seeking novel treatment strategies.

The future development of 2-(2,2-Dimethylpropanoyl)-3-(pyrimidin-2-ylamino)prop-2-enenitrile will likely involve interdisciplinary collaborations between synthetic chemists, biologists, and pharmacologists. By leveraging cutting-edge technologies such as CRISPR gene editing and high-throughput screening assays, researchers can accelerate the discovery process and bring new therapies to patients more quickly. The compound's unique structural features offer a rich foundation for innovation in drug design.

In conclusion,1025640-65-6 represents a significant advancement in pharmaceutical chemistry due to its complex molecular architecture and potential biological applications. Its combination of an amide group,a nitrile moiety, and a pyrimidine substituent makes it a versatile tool for developing novel therapeutic agents. As research continues to uncover new insights into its pharmacological properties,this compound is poised to play an important role in addressing unmet medical needs across multiple therapeutic areas.